Cas no 201740-79-6 (L-Alanine-3-13C,N-[(1,1-dimethylethoxy)carbonyl]- (9CI))

• Product Name: L-Alanine-3-13C,N-[(1,1-dimethylethoxy)carbonyl]- (9CI)
• CAS No: 201740-79-6
• MF: C₈H₁₅NO₄
• MW: 190.201657533646
• CID: 240947
• PubChem ID: 16213585
• Update Time: 2025-04-19

L-Alanine-3-13C,N-[(1,1-dimethylethoxy)carbonyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Alanine-3-13C,N-[(1,1-dimethylethoxy)carbonyl]- (9CI)
• Boc-Ala-OH-3-13C
• DTXSID40584051
• Boc-L-Ala-OH-3-13C
• HY-41121S1
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino](313C)propanoic acid
• CS-0376072
• N-(tert-Butoxycarbonyl)-L-(3-~13~C)alanine
• N-(tert-Butoxycarbonyl)-L-alanine-3-13C
• 201740-79-6
• Boc-Ala-OH-3-13C, 99 atom % 13C

• Inchi： 1S/C8H15NO4/c1-5(6(10)11)9-7(12)13-8(2,3)4/h5H,1-4H3,(H,9,12)(H,10,11)/t5-/m0/s1/i1+1
• InChI Key： QVHJQCGUWFKTSE-BXMHHZGSSA-N
• SMILES： O(C(N[C@H](C(=O)O)[13CH3])=O)C(C)(C)C

Computed Properties

• Exact Mass: 190.10346280g/mol
• Monoisotopic Mass: 190.10346280g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.9
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 79-83 °C(lit.)
• PSA: 75.63000
• LogP: 1.37510
• Solubility: Not determined

L-Alanine-3-13C,N-[(1,1-dimethylethoxy)carbonyl]- (9CI) Security Information

• WGK Germany：3